Cas no 17825-86-4 (3,4-dimethylpyrrole-2,5-dione)

• Product Name: 3,4-dimethylpyrrole-2,5-dione
• CAS No: 17825-86-4
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD03703466
• CID: 143710
• PubChem ID: 28793
• Update Time: 2025-04-19

3,4-dimethylpyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,3,4-dimethyl-
• 3,4-dimethyl-1H-Pyrrole-2,5-dione
• 3,4-dimethylpyrrole-2,5-dione
• 2,3-dimethylmaleimide
• 2,3-dimethyl-maleimide
• 2,3-dimethylMi
• 3,4-Dimethyl-pyrrol-2,5-dion
• 3,4-dimethyl-pyrrole-2,5-dione
• AC1L1G2V
• AG-E-28457
• CTK4D6730
• dimethylmaleimide
• SureCN181252
• InChI=1/C6H7NO2/c1-3-4(2)6(9)7-5(3)8/h1-2H3,(H,7,8,9
• SCHEMBL181252
• DTXSID70170446
• CS-0264639
• Z1117886924
• 1H-Pyrrole-2,5-dione, 3,4-dimethyl-
• 17825-86-4
• ZTWMBHJPUJJJME-UHFFFAOYSA-N
• dimethylmaleinimide
• 56B9BV5BAR
• EN300-93601
• AT29626
• 3,4-dimethyl-2,5-dihydro-1H-pyrrole-2,5-dione
• AKOS012570573
• UNII-56B9BV5BAR

• MDL： MFCD03703466
• Inchi： 1S/C6H7NO2/c1-3-4(2)6(9)7-5(3)8/h1-2H3,(H,7,8,9)
• InChI Key： ZTWMBHJPUJJJME-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(N1)=O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.169
• Melting Point: NA
• Boiling Point: 240.3°Cat760mmHg
• Flash Point: 118.9°C
• Refractive Index: 1.492
• PSA: 46.17
• LogP: 0.25510
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,4-dimethylpyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides